15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol

• CAS No.: 647025-00-1
• Molecular Formula: C31H62O3
• Molecular Weight: 482.8 g/mol
• IUPAC Name: 15-methyl-1-(oxan-2-yloxy)pentacosan-12-ol
• InChI: InChI=1S/C31H62O3/c1-3-4-5-6-7-11-14-17-22-29(2)25-26-30(32)23-18-15-12-9-8-10-13-16-20-27-33-31-24-19-21-28-34-31/h29-32H,3-28H2,1-2H3
• InChI Key: HUHYJAQSFBUIHB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C)CCC(CCCCCCCCCCCOC1CCCCO1)O

Description

15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol is a complex organic compound with a unique structure that includes a methyl group, an oxane ring, and a long hydrocarbon chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol typically involves multiple steps, starting with the preparation of the oxane ring and the hydrocarbon chain separately. These components are then combined through a series of reactions, including esterification and reduction, to form the final compound. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the production, ensuring consistent quality and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the oxane ring to a more saturated form.

Substitution: The methyl group and other substituents can be replaced with different functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce new functional groups, altering the compound’s properties.

Scientific Research Applications

15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 15-Methyl-1-[(oxan-2-yl)oxy]pentacosan-12-ol include other long-chain hydrocarbons with functional groups such as:

• 15-Methyl-1-[(oxan-2-yl)oxy]hexacosan-12-ol
• 15-Methyl-1-[(oxan-2-yl)oxy]heptacosan-12-ol

Uniqueness

What sets this compound apart is its specific combination of the oxane ring and the long hydrocarbon chain, which imparts unique chemical properties and potential applications. Its structure allows for diverse chemical modifications and interactions, making it a valuable compound in various research fields.